4-methyl-N-(6-morpholino-3-pyridinyl)benzenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-methyl-N-(6-morpholino-3-pyridinyl)benzenecarboxamide” is a chemical compound with the molecular formula C17H19N3O2 . It is used in various chemical reactions and has specific physical and chemical properties .
Molecular Structure Analysis
The molecular structure of “4-methyl-N-(6-morpholino-3-pyridinyl)benzenecarboxamide” is defined by its molecular formula, C17H19N3O2 . This indicates that it contains 17 carbon atoms, 19 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-methyl-N-(6-morpholino-3-pyridinyl)benzenecarboxamide” include its molecular weight, which is 297.35 . Other properties such as melting point, boiling point, and density are not specified in the available resources.Scientific Research Applications
Peptide Research and Therapeutics
Morpholinos, including the morpholino group in the compound , are often compared with Peptide Nucleic Acids (PNAs) in peptide research and therapeutics . They are used in the design and preparation of antisense oligomers .
Gene-Targeted Drug Development
Morpholinos have been used in the development of gene-targeted drugs . They have shown potential in the development of antisense reagents .
Antimicrobial Agents
The compound has been studied for its antimicrobial properties . Some derivatives of the compound have shown activity against a variety of bacterial and fungal strains .
Anti-Cancer Agents
The compound has also been studied for its potential as an anti-cancer agent . Some derivatives have shown anticancer activity in liver and breast cancer cells .
Biological Study of New Morpholino-Thieno Derivatives
The compound has been used in the synthesis of new morpholino-thieno derivatives . These derivatives have been studied for their biological properties .
Pyrimidine Derivatives
The compound has been used in the synthesis of pyrimidine derivatives . Pyrimidine derivatives have been known for their therapeutic applications, including antiarrhythmic, analgesic, anti-inflammatory, antimicrobial, and anxiolytic effects .
properties
IUPAC Name |
4-methyl-N-(6-morpholin-4-ylpyridin-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c1-13-2-4-14(5-3-13)17(21)19-15-6-7-16(18-12-15)20-8-10-22-11-9-20/h2-7,12H,8-11H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMTDGZRXGIDDOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=CN=C(C=C2)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.